4-methyl-N-[(5-methylfuran-2-yl)methyl]benzenesulfonamide

• IUPAC Name: 4-methyl-N-[(5-methylfuran-2-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C13H15NO3S/c1-10-3-7-13(8-4-10)18(15,16)14-9-12-6-5-11(2)17-12/h3-8,14H,9H2,1-2H3
• InChI Key: WLHFEQKQAFRWFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NCC2=CC=C(O2)C
• Molecular Formula: C13H15NO3S
• Molecular Weight: 265.33 g/mol
• CAS No.: 167847-61-2

Description

4-methyl-N-[(5-methylfuran-2-yl)methyl]benzenesulfonamide is a useful research compound. Its molecular formula is C13H15NO3S and its molecular weight is 265.33. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity and Pharmacokinetics : Synthesized benzenesulfonamide derivatives have shown significant anticancer activity against specific cancer cell lines. For instance, certain compounds demonstrated marked efficacy against human colorectal carcinoma and human cervix carcinoma cell lines. Additionally, in silico ADMET (absorption, distribution, metabolism, excretion, and toxicity) studies were conducted to examine the pharmacokinetic properties of these compounds, which is crucial for developing new anticancer drugs with high selectivity (Karakuş et al., 2018).

Photosensitizer for Photodynamic Therapy

Zinc Phthalocyanine Derivatives : New zinc phthalocyanine derivatives substituted with benzenesulfonamide groups have been synthesized and characterized. These derivatives exhibit promising properties as photosensitizers in photodynamic therapy, a treatment method for cancer. They show high singlet oxygen quantum yield and appropriate photodegradation quantum yield, which are crucial for Type II mechanisms in photodynamic therapy. Their photophysical and photochemical properties suggest significant potential for use in cancer treatment (Pişkin et al., 2020).

Antibacterial Agents

Synthetic N-Alkyl/aralkyl-4-methyl-N-(naphthalen-1-yl)benzenesulfonamides : Research has been conducted on derivatives of benzenesulfonamides for their antibacterial properties. Compounds were synthesized and structurally elucidated, displaying potent antibacterial activity against various bacterial strains. Their anti-enzymatic potential was also evaluated, positioning them as potential antibacterial agents and moderate to weak enzyme inhibitors (Abbasi et al., 2015).

UV Protection and Antimicrobial Properties

Thiazole Azodyes with Sulfonamide Moiety : Thiazole azodyes containing a sulfonamide moiety have been designed and applied to cotton fabrics. These dyes offer simultaneous dyeing and easy patronage finishing, enhancing the dyeability of the fabric. Moreover, they confer practical advantages such as UV protection and antibacterial properties to the treated fabric. The treated fabrics displayed excellent fastness and effective properties, underscoring the versatility of these compounds in textile applications (Mohamed et al., 2020).

Mechanism of Action

Target of Action

The primary target of 4-methyl-N-[(5-methylfuran-2-yl)methyl]benzenesulfonamide is the Genome polyprotein of the Hepatitis C virus genotype 1b (isolate BK) . This protein plays a crucial role in the life cycle of the Hepatitis C virus, making it a key target for antiviral drugs .

Mode of Action

It is known that the compound interacts with the genome polyprotein, potentially inhibiting its function and thus disrupting the life cycle of the hepatitis c virus .

Biochemical Pathways

Given its target, it is likely that the compound affects pathways related to the replication and propagation of the Hepatitis C virus .

Result of Action

Given its target, it is likely that the compound inhibits the function of the Genome polyprotein, thereby disrupting the life cycle of the Hepatitis C virus .

Action Environment

Such factors could include pH, temperature, and the presence of other compounds .

Safety and Hazards

The safety and hazards associated with this compound are not explicitly mentioned in the search results.

Biochemical Analysis

Biochemical Properties

It is known that benzenesulfonamides can interact with various enzymes and proteins

Molecular Mechanism

It is possible that this compound could exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Metabolic Pathways

Information on any enzymes or cofactors that it interacts with, as well as any effects on metabolic flux or metabolite levels, is currently lacking .